Cas no 814260-10-1 (PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-)
![PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- structure](https://www.kuujia.com/scimg/cas/814260-10-1x500.png)
814260-10-1 structure
Product name:PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
CAS No:814260-10-1
MF:C18H14N4O
MW:302.329963207245
CID:3483414
PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Chemical and Physical Properties
Names and Identifiers
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- PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL-
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- Inchi: 1S/C18H14N4O/c1-11-6-7-15(23)14(10-11)17-20-18(22-21-17)16-13-5-3-2-4-12(13)8-9-19-16/h2-10,23H,1H3,(H,20,21,22)
- InChI Key: BWRHQLWBWIWKJZ-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(C)C=C1C1N=C(C2C3=C(C=CC=C3)C=CN=2)NN=1
Experimental Properties
- Density: 1.332±0.06 g/cm3(Predicted)
- Boiling Point: 610.5±65.0 °C(Predicted)
- pka: 8.14±0.40(Predicted)
PHENOL, 2-[5-(1-ISOQUINOLINYL)-1H-1,2,4-TRIAZOL-3-YL]-4-METHYL- Related Literature
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Zongle Ma,Bojun Peng,Jian Zeng,Yingbin Zhang,Kai-Wu Luo,Ling-Ling Wang New J. Chem., 2020,44, 15439-15445
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2. A biomimetic magnetosome: formation of iron oxide within carboxylic acid terminated polymersomes†Jennifer Bain,Christopher J. Legge,Deborah L. Beattie,Annie Sahota,Catherine Dirks,Joseph R. Lovett,Sarah S. Staniland Nanoscale, 2019,11, 11617-11625
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Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
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Zhaojun Li,Xiaofeng Xu,Wei Zhang,Xiangyi Meng,Zewdneh Genene,Wei Ma,Wendimagegn Mammo,Arkady Yartsev,Mats R. Andersson,René A. J. Janssen,Ergang Wang Energy Environ. Sci., 2017,10, 2212-2221
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Hidetoshi Hayashi,Hiroshi Sonoda,Kouki Fukumura,Teruyuki Nagata Chem. Commun., 2002, 1618-1619
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